N'-[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-2-(naphthalen-1-yloxy)acetohydrazide

• IUPAC Name: N-[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylideneamino]-2-naphthalen-1-yloxyacetamide
• InChI: InChI=1S/C20H17BrN2O4/c1-26-18-10-13(9-16(21)20(18)25)11-22-23-19(24)12-27-17-8-4-6-14-5-2-3-7-15(14)17/h2-11,25H,12H2,1H3,(H,23,24)/b22-11+
• InChI Key: BVMCOZDPPLEJAD-SSDVNMTOSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=NNC(=O)COC2=CC=CC3=CC=CC=C32)Br)O
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=N/NC(=O)COC2=CC=CC3=CC=CC=C32)Br)O
• Molecular Formula: C20H17BrN2O4
• Molecular Weight: 429.3 g/mol

Description

N'-[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-2-(naphthalen-1-yloxy)acetohydrazide is a useful research compound. Its molecular formula is C20H17BrN2O4 and its molecular weight is 429.27. The purity is usually 95%.
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Scientific Research Applications

Photocatalytic Oxidation and Synthetic Applications

• Synthesis of 1,3-Dihydroxynaphthalene : Research on the synthesis of 1,3-dihydroxynaphthalene, which shares a structural motif with the query compound, highlights photocatalytic oxidation methods as eco-friendly and efficient processes. These methods are pivotal in synthesizing compounds with potential applications in dyestuffs and organic synthesis (Zhang You-lan, 2005).

Scintillation and Luminescent Properties

• Plastic Scintillators Based on Polymethyl Methacrylate : The study on scintillators explores the use of naphthalene derivatives as secondary solvents to alter scintillation efficiency and optical transparency. This research indicates the potential of naphthalene derivatives in developing advanced materials for radiation detection and optical applications (V. N. Salimgareeva & S. Kolesov, 2005).

Medicinal Chemistry and Drug Design

• Heterocyclic Naphthalimides in Medicinal Applications : Naphthalimide compounds, sharing a structural resemblance with the query compound, demonstrate extensive potential in medicinal applications, including anticancer, antibacterial, and antifungal activities. The versatility of naphthalimide derivatives in interacting with biological macromolecules showcases the importance of such compounds in drug development and diagnostic applications (Huo-Hui Gong et al., 2016).

Environmental and Health Implications

• Removal of Naphthalene from Wastewaters : The environmental impact and removal techniques for naphthalene, a structurally related compound, have been extensively reviewed. This includes the exploration of adsorbents and integrated processes for effective removal from water systems, underscoring the environmental significance of managing polycyclic aromatic hydrocarbons (M. Alshabib, 2021).